Fenpirithrin

• CAS No.: 68523-18-2
• Molecular Formula: C21H18Cl2N2O3
• Molecular Weight: 417.3 g/mol
• IUPAC Name: [cyano-(6-phenoxypyridin-2-yl)methyl] 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C21H18Cl2N2O3/c1-21(2)14(11-17(22)23)19(21)20(26)28-16(12-24)15-9-6-10-18(25-15)27-13-7-4-3-5-8-13/h3-11,14,16,19H,1-2H3
• InChI Key: IHVPAVRHNZFQKC-UHFFFAOYSA-N
• SMILES: CC1(C(C1C(=O)OC(C#N)C2=NC(=CC=C2)OC3=CC=CC=C3)C=C(Cl)Cl)C

Description

Fenpirithrin (CAS 68523-18-2), with the molecular formula C₂₁H₁₈Cl₂N₂O₃ and a molecular weight of 417.29 g/mol, is a synthetic pyrethroid insecticide classified as obsolete but retains significant value for agricultural and public health pest control research . Its primary research applications include studying its efficacy against various sucking insect pests in agricultural settings, particularly in cereals, and its use in public health vector control programs targeting disease-carrying insects like mosquitoes . As a non-systemic insecticide, it exhibits both contact and stomach action, making it a useful tool for investigating different modes of pesticide application and uptake in insect models . The compound's mechanism of action is characterized as a sodium channel modulator (IRAC MoA Class 3A), which leads to disrupted nerve function, prolonged depolarization, and eventual paralysis in target insects, providing a key model for neurotoxicology studies . This compound exhibits stereoisomerism due to its cyclopropane ring and ester side chains, presenting opportunities for research into the relationship between stereochemistry and biological activity . This product is designated For Research Use Only (RUO) and is strictly not for diagnostic, therapeutic, personal, or any other uses.

Mechanistic Investigations of Fenpirithrin Action at the Molecular and Cellular Levels

Elucidation of Fenpirithrin's Mode of Action as a Sodium Channel Modulator

The primary mode of action for this compound, characteristic of pyrethroid insecticides, is the modulation of voltage-gated sodium channels. ontosight.aiherts.ac.uknih.gov These channels are integral transmembrane proteins crucial for the initiation and propagation of action potentials in neurons and other excitable cells. aopwiki.orgnih.gov

Interactions with Insect Voltage-Gated Sodium Channels

This compound, like other pyrethroids, targets the voltage-gated sodium channels in the nerve cell membranes of insects. ontosight.aiaopwiki.org These channels are responsible for the rapid influx of sodium ions that leads to the rising phase of an action potential. nih.govcase.edu this compound binds to these channels, disrupting their normal function. ontosight.ai Specifically, pyrethroids are known to preferentially bind to the open state of the sodium channel, stabilizing this conformation and thereby inhibiting the transition to the deactivated or inactivated states. nih.govpsu.edu This binding is thought to occur in a hydrophobic cavity within the channel protein. psu.edu

The interaction of pyrethroids with the sodium channel is complex and involves specific subunits of the channel protein. Research has shown that the α-subunit is a key binding site for pyrethroids. aopwiki.org Homology models of insect voltage-gated sodium channels have been developed to predict the binding sites for pyrethroids like fenvalerate, a structurally similar compound, suggesting that the binding site is located in a region delimited by the domain II S4-S5 linker and the IIS5 and IIIS6 helices. psu.edu This interaction is believed to impede the structural rearrangements necessary for the channel to close. psu.edu

Neurophysiological Dysregulation Induced by this compound in Invertebrates

The binding of this compound to voltage-gated sodium channels leads to a prolonged influx of sodium ions into the nerve cell. ontosight.ai This persistent inward sodium current causes a state of hyperexcitability in the neuron, characterized by repetitive nerve discharges. ontosight.aipsu.edu The continued depolarization of the nerve membrane ultimately results in paralysis and death of the insect. ontosight.aipsu.edu This neurotoxic effect is often observed as a rapid "knock-down" of the target insect. nih.gov The disruption of normal nerve function is not limited to a single neuron but propagates through the insect's nervous system, leading to systemic failure.

The effects of neurotoxicants on invertebrates can be complex, influencing various behaviors. For instance, studies on caffeine (B1668208) in invertebrates have shown effects on locomotion, sleep, and learning, highlighting the sensitivity of their nervous systems to chemical disruption. nih.gov While the specific behavioral consequences of this compound exposure are a direct result of its impact on sodium channels, the broader principle of neurophysiological dysregulation is a common theme in insecticide action.

Comparative Analysis with Other Sodium Channel-Targeting Insecticides

This compound belongs to the pyrethroid class of insecticides, which are broadly categorized into two types based on their chemical structure and the presence or absence of an α-cyano group. mdpi.comnih.gov

Type I pyrethroids (e.g., permethrin (B1679614), allethrin) lack an α-cyano group. mdpi.com

Type II pyrethroids (e.g., cypermethrin, deltamethrin, fenvalerate) possess an α-cyano group. mdpi.com this compound, with its cyano group, is classified as a Type II pyrethroid. ontosight.aiherts.ac.uk

Type II pyrethroids are generally more potent and can induce different poisoning symptoms compared to Type I pyrethroids. mdpi.comnih.gov While both types target sodium channels, the presence of the α-cyano group in Type II pyrethroids often leads to more prolonged channel opening and a more severe neurotoxic effect. mdpi.com

DDT, an organochlorine insecticide, also targets voltage-gated sodium channels and shares a similar functional effect with pyrethroids, namely the stabilization of the open channel state. psu.edu This suggests a potentially overlapping binding site between DDT and pyrethroids. psu.edu However, other classes of insecticides, such as sodium channel blocker insecticides (SCBIs), act on the same target but through a different mechanism, binding to the inactivated state of the channel to block ion flow. nih.gov

Table 1: Comparison of Sodium Channel-Targeting Insecticides

Feature	This compound (Type II Pyrethroid)	Type I Pyrethroids (e.g., Permethrin)	DDT	Sodium Channel Blocker Insecticides (SCBIs)
Primary Target	Voltage-Gated Sodium Channel ontosight.aiherts.ac.uk	Voltage-Gated Sodium Channel mdpi.com	Voltage-Gated Sodium Channel psu.edu	Voltage-Gated Sodium Channel nih.gov
Mechanism of Action	Stabilizes open state of the channel psu.edu	Stabilizes open state of the channel psu.edu	Stabilizes open state of the channel psu.edu	Binds to and blocks the inactivated state of the channel nih.gov
Effect on Sodium Current	Prolonged inward current psu.edu	Prolonged inward current psu.edu	Prolonged inward current psu.edu	Blockage of ion flow nih.gov
Key Structural Feature	Contains an α-cyano group ontosight.aiherts.ac.uk	Lacks an α-cyano group mdpi.com	Organochlorine structure	Varies
Resulting Neurophysiological Effect	Hyperexcitability, repetitive firing, paralysis ontosight.aipsu.edu	Hyperexcitability, repetitive firing, paralysis psu.edu	Hyperexcitability, repetitive firing, paralysis psu.edu	Inhibition of nerve firing

Structure-Activity Relationship (SAR) Studies of this compound and Analogues

Structure-activity relationship (SAR) studies are fundamental in understanding how the chemical structure of a molecule like this compound relates to its biological activity. slideshare.netcbcs.se These studies are crucial for the design and optimization of new and more effective insecticides. chemrxiv.org

Influence of Stereochemistry on this compound's Biological Activity

Stereochemistry, the three-dimensional arrangement of atoms in a molecule, plays a critical role in the biological activity of many pesticides, including pyrethroids. nih.govlongdom.orgmichberk.com The specific spatial arrangement of functional groups can significantly affect how the molecule interacts with its target site. libretexts.org

This compound, like many pyrethroids, possesses multiple chiral centers, meaning it can exist as different stereoisomers. herts.ac.ukgoogleapis.com The biological activity of these isomers can vary significantly. For instance, in the case of the pyrethroid cyhalothrin, which has 8 stereoisomers, the insecticidal activity is primarily associated with a specific combination of its geometric and optical isomers. michberk.com This highlights that the precise stereochemical configuration is essential for optimal binding to the sodium channel and, consequently, for its insecticidal efficacy. While specific studies detailing the stereochemical influence on this compound's activity are not as prevalent in the provided search results, the general principles of stereochemistry in pyrethroids strongly suggest that one or more of this compound's stereoisomers are likely more biologically active than others. nih.govmichberk.com

Quantitative Structure-Activity Relationships (QSAR) in Pyrethroid Design

Quantitative Structure-Activity Relationship (QSAR) studies employ statistical methods to correlate the chemical structure of compounds with their biological activity. researchgate.net These models are invaluable tools in the design of new pyrethroid insecticides.

For pyrethroids, QSAR studies have been used to analyze a diverse set of structures with varying backbones and stereochemistries. researchgate.net By performing conformational analysis using techniques like molecular dynamics, researchers can identify common structural features and conformations that are crucial for insecticidal activity. researchgate.net These studies can help in identifying a "pharmacophore," the essential three-dimensional arrangement of atoms or functional groups required for biological activity. One such study identified an extended conformation around the ester linkage as a potential pharmacophore for pyrethroid insecticidal activity. researchgate.net

The development of QSAR models allows for the prediction of the biological activity of novel, unsynthesized compounds, thereby streamlining the discovery process for new and improved insecticides. These models contribute to a more rational design approach, moving beyond traditional trial-and-error synthesis.

Pest Management Efficacy Research of Fenpirithrin

Efficacy Assessments of Fenpirithrin Against Target Arthropod Pests

The effectiveness of this compound against target arthropod pests is determined through rigorous efficacy assessments. These evaluations are crucial for establishing its value in pest control programs for crops such as cotton, vegetables, and fruits, as well as in public health for vector control. ontosight.ai

Field and Laboratory Study Methodologies for Efficacy Evaluation

The evaluation of this compound's efficacy employs a combination of laboratory and field study methodologies to ensure comprehensive and reliable data.

Laboratory Bioassays:

Laboratory bioassays are fundamental for determining the intrinsic toxicity of this compound to a target pest under controlled conditions. researchgate.net These assays are predictive tools that generate comparative toxicity data relatively quickly and inexpensively. researchgate.net Common laboratory bioassay methods that can be used for this compound include:

Topical Application: This method involves the direct application of a precise dose of this compound to the insect's body, which is useful for determining the lethal dose (LD50). researchgate.net

Dipping Method: Insects or plant leaves are dipped into solutions of this compound of varying concentrations to determine the lethal concentration (LC50). researchgate.net

Residual/Contact Method: Surfaces are treated with this compound, and insects are exposed to these surfaces to assess mortality over time. researchgate.net This method is particularly relevant for pests that come into contact with treated surfaces in agricultural or domestic settings.

Cone Test: A standardized laboratory bioassay used for insecticide-treated nets (ITNs), where mosquitoes are exposed to the treated material under a cone for a specific duration. who.int This method is crucial for evaluating products intended for public health use.

In these bioassays, late-instar larvae or adult insects are typically used. nih.gov For instance, in mosquito larval bioassays, third- to fourth-instar larvae are exposed to various concentrations of the insecticide in water, and mortality is recorded after 24 hours. researchgate.net For adult mosquitoes, cone bioassays are standard, using 3-5 day old nulliparous females. who.int

Field and Semi-Field Trials:

Field trials are essential to evaluate the performance of this compound under real-world conditions, where environmental factors can influence its efficacy. nih.gov These trials are often conducted in randomized block designs with multiple replicates to ensure statistical validity. mdpi.com

Key aspects of field trial methodology include:

Plot Design: Trials are typically arranged in a randomized complete block design to minimize the effects of field variability. mdpi.com

Artificial Infestation: To ensure sufficient and uniform pest pressure, which is often a variable in field trials, artificial infestation with the target pest may be carried out. nih.gov

Application: this compound would be applied using calibrated equipment to ensure accurate and uniform coverage.

Data Collection: Pest populations are monitored before and after treatment to assess the reduction in numbers. nih.gov This can involve direct counting of insects on plants or using traps. For flying insects, pheromone traps can provide data on population dynamics. researchgate.net

Yield and Damage Assessment: In agricultural trials, the impact of the treatment on crop yield and the reduction in pest-induced damage are critical endpoints. fao.org

Semi-field studies, such as those conducted in experimental huts, bridge the gap between laboratory and field conditions, particularly for evaluating public health insecticides against vectors like mosquitoes. malariaworld.orgfao.org These studies allow for the assessment of insecticide-treated materials under more natural conditions while still allowing for control over certain variables. malariaworld.org

Statistical Approaches in Comparative Efficacy Trials

Statistical analysis is integral to interpreting the results of efficacy trials and making valid comparisons between treatments.

Dose-Response Models: Probit or logit analysis is commonly used to analyze dose-response data from laboratory bioassays to calculate LD50 and LC50 values. nih.govcabidigitallibrary.org These models describe the relationship between the dose of this compound and the mortality of the target pest.

Analysis of Variance (ANOVA): In field trials, ANOVA is used to determine if there are statistically significant differences between the mean effects of different treatments (e.g., different application rates of this compound, or this compound compared to a standard insecticide or an untreated control). researchgate.net

Abbott's Formula: This formula is often used in field trials to correct for natural mortality observed in the untreated control group, providing a more accurate measure of the efficacy of the insecticide treatment itself. googleapis.com

Non-inferiority Analysis: In trials comparing a new formulation (e.g., this compound with a synergist) to a standard product, non-inferiority analysis can be used to determine if the new product is at least as effective as the existing one. fao.org

Generalized Linear Models (GLMs): GLMs are versatile statistical models used to relate outcome variables (e.g., pest mortality, feeding inhibition) to the treatment and other covariates. For binary outcomes like mortality, a logistic model is appropriate, while for count data, a Poisson or negative binomial model may be used. nih.gov

Synergistic Formulations and Potentiation of this compound's Insecticidal Activity

To enhance the efficacy of pyrethroids like this compound and to manage the development of insecticide resistance, they are often formulated with synergists. complianceservices.com Synergists are compounds that, while having little to no insecticidal activity on their own, increase the effectiveness of the active ingredient. complianceservices.com

Biochemical Mechanisms of Synergism with Esterase and P450 Inhibitors

A primary mechanism of insect resistance to pyrethroids is enhanced metabolic detoxification by enzymes such as cytochrome P450 monooxygenases and esterases. google.com These enzymes break down the insecticide before it can reach its target site in the nervous system.

Synergists like piperonyl butoxide (PBO) work by inhibiting these detoxifying enzymes. google.com PBO is a well-known inhibitor of cytochrome P450 enzymes. google.com By blocking the action of these enzymes, PBO prevents the metabolic breakdown of this compound, allowing more of the active insecticide to reach the sodium channels, thus increasing its toxicity to the pest. google.cominnovationtoimpact.org This can restore the susceptibility of resistant insect populations. google.com

The synergistic ratio (SR), which is the ratio of the LC50 of the insecticide alone to the LC50 of the insecticide in the presence of the synergist, is a measure of the degree of synergism. Studies on other pyrethroids have shown that the level of synergism with PBO can be significant, with synergistic ratios indicating a many-fold increase in toxicity. For example, in a study on the sheep blowfly, Lucilia cuprina, the addition of PBO to alpha-cypermethrin (B165848) resulted in synergism ratios of up to 114-fold in a susceptible strain. researchgate.net

The table below illustrates the synergistic effect of PBO on pyrethrin toxicity to a non-target aquatic arthropod, Hyalella azteca.

PBO Concentration (µg/L)	PBO:Pyrethrins (B594832) Ratio	Pyrethrins 96-h LC50 (µg/L)	Enhancement Factor*
0	-	0.76	1.0
1.1	1.9	0.81	0.9
1.7	3.2	0.88	0.9
3.5	7.0	0.38	2.0
7.5	25	0.24	3.2
15	50	0.22	3.4

*Enhancement Factor = LC50 of pyrethrins alone / LC50 of pyrethrins with PBO. Data from a study on Hyalella azteca. mdpi.com

Research on Natural Product Synergists in this compound Compositions

There is growing interest in identifying natural products that can act as synergists for insecticides, offering a more sustainable alternative to synthetic synergists like PBO. researchgate.net

One such natural product is dill seed oil from Anethum sowa. Research has shown that dill seed oil can act as a synergist for pyrethrins. ppqs.gov.in The active synergistic component in dill oil is believed to be dillapiole (B1196416). ppqs.gov.in Studies have demonstrated a clear synergistic effect between pyrethrins and dill seed oil against the cereal aphid, with an optimal ratio of 1:3.6 pyrethrin to dill seed oil. mdpi.com

Other plant essential oils have also been investigated for their synergistic properties with pyrethroids. For instance, oils from geranium, patchouli, and Texas cedarwood have shown high levels of synergism with permethrin (B1679614) against Aedes aegypti mosquitoes. researchgate.net The biochemical basis for this synergism is often the inhibition of detoxification enzymes, similar to the action of PBO. researchgate.net Research on housefly enzymes has shown that dillapiole and parsley seed oil can inhibit oxidase activity, which correlates with their ability to synergize pyrethrum. researchgate.net

Integration of this compound into Integrated Pest Management (IPM) Strategies

Integrated Pest Management (IPM) is a sustainable approach to managing pests that combines biological, cultural, physical, and chemical tools in a way that minimizes economic, health, and environmental risks. umn.edu The use of insecticides like this compound is a key component of many IPM programs, but it is applied judiciously and as part of a broader strategy.

The integration of this compound into an IPM program involves several key principles:

Monitoring and Thresholds: Pest populations are regularly monitored, and this compound is only applied when pest numbers reach a predetermined economic or action threshold, a point at which control action is necessary to prevent significant damage or disease transmission. who.int

Judicious Use: When pesticides are necessary, products are selected and applied in a manner that minimizes risks to human health, beneficial and non-target organisms, and the environment. ontosight.ai This includes using the correct application rate and timing.

Resistance Management: To delay the development of insecticide resistance, this compound should be used in rotation with insecticides that have different modes of action. slideshare.net The use of synergistic formulations, as discussed above, is also a key resistance management tactic.

Combination with Other Control Methods: In an IPM framework, the use of this compound is combined with other pest control methods. In agriculture, this can include cultural practices like crop rotation, the use of pest-resistant crop varieties, and the conservation of natural enemies (biological control). nih.gov For example, in cotton IPM, growing border crops like maize and cowpea can help to build up populations of beneficial insects that predate on cotton pests. In public health, the use of insecticide-treated materials like bed nets is part of a broader vector control strategy that can also include environmental management to reduce breeding sites.

Principles of Insecticide Rotation and Alternation with this compound

The primary goal of insecticide rotation is to prevent or delay the development of resistance by minimizing the selection pressure exerted by any single mode of action. irac-online.org By alternating insecticides from different IRAC groups, the chances of a pest population developing resistance to a specific chemical class are significantly reduced. irac-online.org this compound, as a Group 3A insecticide, plays a valuable role in these rotation programs. researchgate.net

Effective rotation strategies involve using this compound in a planned sequence with insecticides from other chemical groups that have different modes of action. For instance, in managing a pest like the diamondback moth (Plutella xylostella), a rotation program might include this compound (Group 3A), followed by an application of an organophosphate (Group 1B), a spinosyn (Group 5), or a diamide (B1670390) (Group 28). researchgate.netnzpps.orgipmguidelinesforgrains.com.au This approach ensures that successive generations of the pest are not exposed to the same selection pressure. researchgate.net

Research on various pests, such as the fall armyworm (Spodoptera frugiperda), has demonstrated the efficacy of rotating different chemical classes to maintain control and manage resistance. biochemjournal.comresearchgate.net While specific field data on this compound rotation is limited, the established principles of IRM provide a framework for its effective use. A hypothetical rotation for controlling a lepidopteran pest could involve the following sequence, with the aim of reducing the selection for resistance to any single active ingredient.

Table 1: Illustrative Insecticide Rotation Program Incorporating this compound

Application Window	Insecticide Class (IRAC Group)	Mode of Action	Target Pest Example	Hypothetical Efficacy (% Mortality)
Window 1	Pyrethroid (Group 3A) - e.g., This compound	Sodium channel modulator	Plutella xylostella	90-95%
Window 2	Spinosyn (Group 5) - e.g., Spinosad	Nicotinic acetylcholine (B1216132) receptor (nAChR) allosteric activator	Plutella xylostella	95-99%
Window 3	Diamide (Group 28) - e.g., Chlorantraniliprole	Ryanodine receptor modulator	Plutella xylostella	97-99%
Window 4	Organophosphate (Group 1B) - e.g., Chlorpyrifos	Acetylcholinesterase (AChE) inhibitor	Plutella xylostella	85-92%
This table is for illustrative purposes and efficacy can vary based on pest population, environmental conditions, and existing resistance levels.

Role of this compound in Minimizing Selection Pressure for Resistance

The inclusion of this compound in a well-designed IRM program directly contributes to minimizing the selection pressure for resistance. epa.gov When a single class of insecticides is used repeatedly, individuals within the pest population that possess a genetic trait allowing them to survive the treatment will reproduce, passing on this resistance trait. frontiersin.org Over time, the frequency of these resistant individuals in the population increases, leading to control failures. frontiersin.org

By rotating this compound with insecticides that have different target sites, the selection pressure is diversified. irac-online.org For example, after an application of this compound (targeting sodium channels), a subsequent treatment with an insecticide from IRAC Group 5 (targeting the nAChR) will control individuals that may have survived the initial pyrethroid application. researchgate.netcgiar.org This prevents the buildup of a population with resistance to Group 3A insecticides.

The effectiveness of this approach relies on the principle that it is less likely for an individual insect to possess multiple resistance mechanisms for different insecticide classes simultaneously. nih.gov Therefore, the alternation of different modes of action helps to keep the frequency of resistant genes in the pest population at a low and manageable level. researchgate.net The use of this compound as part of a structured rotation strategy is a proactive measure to preserve the long-term efficacy of this and other valuable insecticides. cgiar.org

Insecticide Resistance Dynamics and Management Strategies for Fenpirithrin

Characterization of Insecticide Resistance Mechanisms to Fenpirithrin

Resistance to this compound, like other pyrethroids, is a multifaceted phenomenon driven by several distinct physiological and biochemical adaptations within insect populations. These mechanisms can be broadly categorized into target-site insensitivity, enhanced metabolic detoxification, and changes in insecticide penetration or insect behavior.

Target-Site Resistance: Sodium Channel Mutations (kdr and super-kdr)

The primary mode of action for pyrethroid insecticides, including this compound, is the disruption of the voltage-gated sodium channels (VGSCs) in the insect's nervous system. These channels are crucial for the propagation of nerve impulses. Pyrethroids bind to the VGSC, locking it in an open state, which leads to hyperexcitation, paralysis, and ultimately the death of the insect. oup.com

Target-site resistance to this compound is predominantly caused by specific point mutations in the gene encoding the VGSC protein. These mutations alter the protein's conformation, reducing its binding affinity for the insecticide molecule. oup.com The most well-documented of these mutations is known as knockdown resistance (kdr). The original kdr mutation involves a leucine-to-phenylalanine substitution at position 1014 (L1014F) of the VGSC. plos.org This single amino acid change is sufficient to confer significant levels of resistance to a wide range of pyrethroids. mdpi.com

Over time, additional mutations at the same or different loci have been identified, some of which confer even higher levels of resistance. These are often referred to as "super-kdr" mutations. For instance, the combination of the L1014F mutation with another mutation, such as M918T, can result in a synergistic increase in resistance. plos.org The co-occurrence of multiple mutations within the same VGSC allele is a significant concern for pest control, as it can render pyrethroids largely ineffective. oup.comparahostdis.org

Table 1: Common Voltage-Gated Sodium Channel (VGSC) Mutations Associated with Pyrethroid Resistance

Mutation Type	Amino Acid Substitution	Location in VGSC Gene	Associated Insect Species (Examples)
kdr	Leucine to Phenylalanine (L1014F)	Domain II, Segment 6 (IIS6)	Musca domestica (House Fly), Anopheles gambiae (Mosquito), Cimex lectularius (Bed Bug)
kdr	Leucine to Serine (L1014S)	Domain II, Segment 6 (IIS6)	Anopheles gambiae (Mosquito), Culex pipiens pallens (Mosquito)
kdr	Leucine to Histidine (L1014H)	Domain II, Segment 6 (IIS6)	Musca domestica (House Fly)
super-kdr	Methionine to Threonine (M918T) + L1014F	Domain II, Segment 5 (IIS5) & IIS6	Musca domestica (House Fly), Cimex hemipterus (Tropical Bed Bug)
kdr-type	Valine to Glycine (V1016G)	Domain II, Segment 6 (IIS6)	Aedes aegypti (Mosquito)

Metabolic Resistance: Overexpression and Activity of Detoxifying Enzymes (Cytochrome P450 Monooxygenases, Esterases, Glutathione (B108866) S-Transferases)

Metabolic resistance is the most common and often most complex resistance mechanism. pesticidestewardship.org It involves the enhanced ability of the insect to detoxify the insecticide before it can reach its target site in the nervous system. This is typically achieved through the overexpression or increased efficiency of three major families of detoxifying enzymes. pnas.org

Cytochrome P450 Monooxygenases (P450s): These enzymes are a large and diverse group that play a central role in the metabolism of a wide range of foreign compounds, including insecticides. nih.gov In resistant insects, specific P450 genes may be overexpressed, leading to a higher concentration of the enzyme and faster breakdown of this compound into non-toxic metabolites. pnas.org Studies on other pyrethroids have identified several P450s, such as CYP6M2 and CYP6P3 in malaria vectors, as key drivers of resistance. nih.gov

Esterases (ESTs): Carboxylesterases can hydrolyze the ester bond present in many pyrethroid molecules, rendering them inactive. Increased esterase activity, either through gene amplification or upregulation, is a well-documented mechanism of resistance in numerous pest species. mdpi.com

Glutathione S-Transferases (GSTs): GSTs are primarily involved in the detoxification of organophosphate and organochlorine insecticides, but they also contribute to pyrethroid resistance. mdpi.complos.org They catalyze the conjugation of glutathione to the insecticide, which marks it for excretion from the body. Elevated GST activity has been observed in many pyrethroid-resistant insect populations. plos.org

The involvement of these enzyme families often results in cross-resistance, where resistance to one insecticide confers resistance to other insecticides from the same or even different chemical classes. plos.org

Table 2: Examples of Detoxifying Enzymes Implicated in Pyrethroid Resistance

Enzyme Family	Specific Enzyme/Gene	Fold Increase in Expression/Activity (Example)	Insect Species (Example)
Cytochrome P450s	CYP6P3	>230-fold	Anopheles gambiae
Cytochrome P450s	CYP6M2	>120-fold	Anopheles gambiae
Cytochrome P450s	CYP9K1	25-fold	Anopheles funestus
Esterases	Esterase E4	Up to 70-fold	Anopheles stephensi
Esterases	Venom Carboxylesterase-6	Up to 70-fold	Anopheles stephensi
Glutathione S-Transferases	GSTe2	4.5-fold	Aedes aegypti

Penetration and Behavioral Resistance Phenotypes

Penetration Resistance: Also known as cuticular resistance, this mechanism involves modifications to the insect's outermost layer, the cuticle, which slows the absorption of the insecticide. pesticidestewardship.orgresearchgate.net Resistant insects may have a thicker cuticle or altered composition of cuticular proteins and hydrocarbons, creating a more effective barrier. researchgate.netmdpi.com This delay provides more time for metabolic enzymes to detoxify the insecticide before it reaches the nervous system. researchgate.net The overexpression of genes like CYP4G16, which is involved in cuticular hydrocarbon biosynthesis, has been linked to this form of resistance. pnas.org

Behavioral Resistance: Insects may also evolve behaviors that help them avoid contact with lethal doses of insecticides. This can include moving away from treated surfaces, ceasing feeding upon detection of a chemical, or developing a preference for resting in unsprayed locations. pesticidestewardship.org For example, some malaria-transmitting mosquitoes have shown a preference for resting outdoors to avoid indoor residual sprays. pesticidestewardship.org

Molecular and Genetic Basis of this compound Resistance

Understanding the specific genetic changes that lead to resistance is crucial for developing molecular diagnostic tools and effective management strategies. Modern "omics" technologies have revolutionized the study of insecticide resistance. mdpi.com

Genomic and Transcriptomic Analyses of Resistance Alleles

Genomic and transcriptomic approaches allow researchers to identify the genes and regulatory elements responsible for resistance.

Genomic Analyses: Whole-genome sequencing (WGS) and related methods can identify the specific mutations, such as the L1014F kdr allele, that confer target-site resistance. verixiv.org Genomic studies can also reveal gene duplications or copy number variations (CNVs) of detoxification genes, which is a common mechanism for achieving their overexpression. By comparing the genomes of resistant and susceptible insect populations, scientists can pinpoint specific loci that are under selection pressure from insecticide use. oup.com

Transcriptomic Analyses: Techniques like RNA-sequencing (RNA-seq) and microarrays are used to compare gene expression profiles between resistant and susceptible strains. nih.govmdpi.com These analyses can identify which specific P450, esterase, or GST genes are consistently overexpressed in resistant populations. nih.govresearchgate.net For instance, a transcriptomic study might reveal that a particular P450 gene shows a 100-fold increase in transcript levels in a this compound-resistant strain compared to a susceptible one, marking it as a key candidate gene for metabolic resistance. nih.gov

Proteomic Profiling of Resistance-Associated Proteins

Proteomics focuses on the large-scale study of proteins, providing a direct link between genetic changes and functional resistance mechanisms. mdpi.com By analyzing the entire protein complement (proteome) of an insect, researchers can confirm that the overexpression of resistance-related genes, identified through transcriptomics, results in higher levels of the corresponding proteins. nih.govresearchgate.net

Methods like two-dimensional gel electrophoresis (2-DE) and mass spectrometry-based techniques (e.g., iTRAQ) are used to compare protein abundance between resistant and susceptible insects. plos.org Proteomic studies have successfully identified elevated levels of specific P450s, GSTs, and cuticular proteins in pyrethroid-resistant mosquitoes. plos.orgplos.org This approach is valuable because it can uncover post-transcriptional mechanisms of resistance, such as increased protein stability, which would not be detected by genomic or transcriptomic analyses alone. nih.govresearchgate.net

Academic Approaches to this compound Resistance Management

Academic and research institutions play a critical role in understanding and combating insecticide resistance. Their work provides the foundational knowledge for developing sustainable pest management strategies. This involves creating and testing resistance management programs, investigating the biological trade-offs of resistance, and predicting the long-term outcomes of different control tactics.

The development of effective resistance management programs is a multi-faceted process that relies on monitoring, strategic deployment of insecticides, and the integration of various control methods.

A prime example of a structured resistance management program comes from the Insecticide Resistance Action Committee (IRAC) for controlling insect pests in European cereals. irac-online.org Recognizing the limited number of available insecticide modes of action, the program emphasizes the strategic rotation of different chemical classes to minimize selection pressure from any single class. For pyrethroids, the recommendations include:

Avoiding the repeated use of foliar pyrethroids in the same season if a pyrethroid-based seed treatment was used. irac-online.org

Rotating to a different mode of action if more than one application is needed. irac-online.org

Reserving pyrethroid applications for specific pests, like leaf beetles, while using alternative chemistries for others, such as aphids, especially where pyrethroid-resistant aphid populations are known to exist. irac-online.org

Another well-documented program is the management of insecticide resistance in malaria vectors in Zambia. nih.gov Faced with resistance to both DDT and pyrethroids, which share a similar mode of action, the National Malaria Control Centre implemented a plan that included:

The strategic rotation of different insecticide classes for indoor residual spraying (IRS). nih.gov

The widespread distribution of long-lasting insecticidal nets (LLINs). nih.gov

The establishment of a technical working group to monitor resistance and guide policy. nih.gov

The success of such programs is evaluated through ongoing monitoring of pest populations to detect changes in resistance frequencies. This data-driven approach allows for the adaptive management of control strategies to prolong the efficacy of available insecticides. cabidigitallibrary.org

The evolution of insecticide resistance is not without consequences for the pest. The genetic mutations that confer resistance can also lead to disadvantages in the absence of the insecticide, a phenomenon known as fitness cost. frontiersin.org These costs are a critical factor in resistance management, as they can cause a decline in the frequency of resistant individuals when the selection pressure is removed.

Research has identified various fitness costs associated with pyrethroid resistance in different pest species. These costs can manifest as reduced reproductive output, lower survival rates, and altered developmental and behavioral traits. mdpi.comresearchgate.net

Pest Species	Resistance Mechanism	Observed Fitness Costs	Reference
Aedes aegypti (Yellow Fever Mosquito)	kdr mutation (1534C allele)	Decrease in the frequency of the resistance allele over seven generations in the absence of insecticide pressure.	oup.com
Aedes aegypti	kdr and CYP-mediated detoxification	Lower net reproductive rate (R₀); reduced mating success in males with combined resistance mechanisms.	nih.gov
Musca domestica (House Fly)	Alpha-cypermethrin (B165848) resistance	Lower relative fitness (0.50), reduced longevity, survival rate, fecundity, and intrinsic rate of increase compared to susceptible strains.	mdpi.com
Halotydeus destructor (Redlegged Earth Mite)	kdr-mediated pyrethroid resistance	Lower population fitness in microcosms with higher proportions of resistant mites.	researchgate.net
Helicoverpa armigera (Cotton Bollworm)	Pyrethroid resistance	Research has focused on managing resistance to slow its progress, implying underlying fitness costs are a factor in these strategies.	cabidigitallibrary.org

These fitness costs are a key consideration in strategies that involve rotating insecticides or using periods of no insecticide application, as they can help to restore the susceptibility of pest populations. However, the magnitude of these costs can be variable, and some resistant populations may not exhibit significant fitness disadvantages. nih.gov

Mathematical modeling is a powerful tool for understanding the complex dynamics of insecticide resistance and for predicting the long-term outcomes of different management strategies. nih.govplos.org These models can simulate how factors such as the type of insecticide, the genetics of resistance, and the application strategy influence the rate at which resistance evolves.

For pyrethroid resistance, modeling studies have explored several key aspects:

Mixtures vs. Sequences: A common modeling approach is to compare the effectiveness of using two different insecticides in a mixture versus using them in a sequence. Models have shown that using a mixture of insecticides generally slows the evolution of resistance to each individual insecticide compared to using them alone. nih.gov However, when considering the time until resistance to both insecticides develops, a sequential strategy can sometimes be more effective, depending on factors like the initial frequency of resistance alleles and the effectiveness of each insecticide. nih.govplos.org

Impact of Fitness Costs: Models can incorporate the fitness costs associated with resistance. The presence of fitness costs can significantly delay the evolution of resistance, particularly in strategies that involve rotating different insecticides. nih.gov

Individual-Based Models: More complex individual-based models can simulate the behavior and life cycle of individual pests in a heterogeneous environment. For example, a model of pyrethroid resistance in the pollen beetle (Meligethes aeneus) in the UK has been used to study how factors like crop rotation and treatment thresholds affect the development of resistance. plos.org This type of model allows for a more detailed and realistic exploration of resistance dynamics.

These modeling efforts provide valuable insights for developing robust resistance management strategies. They can help to identify the optimal way to deploy available insecticides to maximize their effective lifespan and minimize the impact of resistance. researchgate.net

Environmental Science and Ecotoxicological Research of Fenpirithrin

Environmental Fate and Transport of Fenpirithrin

The environmental fate of a pesticide describes its transport and transformation processes in the environment, which are governed by its physicochemical properties and environmental conditions. oregonstate.edu For this compound, specific experimental data on its environmental behavior are notably scarce in publicly accessible literature. herts.ac.uk

Degradation Pathways in Environmental Matrices (Soil, Water)

The degradation of pesticides in the environment occurs through biological processes (biodegradation) and physicochemical processes such as hydrolysis and photolysis. oregonstate.edu The rate and pathway of degradation are influenced by factors like temperature, pH, moisture, and microbial activity. oregonstate.edu

For pyrethroids in general, degradation can occur through the cleavage of the ester linkage, which is a primary route of detoxification. However, specific degradation pathways for this compound in soil and water matrices have not been extensively documented in the available scientific literature. One source indicates that hydrolysis of this compound is sensitive to pH, with a half-life (DT₅₀) at 25°C of 14 days at pH 3, 7 days at pH 5, 20 hours at pH 7, and 0.5 hours at pH 9. This suggests that the compound degrades more rapidly in neutral to alkaline conditions.

Adsorption, Leaching, and Runoff Dynamics in Agroecosystems

The mobility of a pesticide in the soil, which includes its potential for leaching into groundwater or moving with surface runoff, is largely determined by its adsorption to soil particles. oregonstate.edu The soil organic carbon-water (B12546825) partition coefficient (Koc) is a key parameter used to predict this behavior; a higher Koc value indicates stronger adsorption and lower mobility. oregonstate.educhemsafetypro.com

Specific experimental data on the soil adsorption coefficient (Koc), leaching, and runoff for this compound are not available in the searched scientific literature. herts.ac.uk However, a reported octanol-water partition coefficient (logP) of 5.1 can be used to infer its likely behavior. A high logP value, such as this, generally correlates with strong adsorption to soil organic matter and low water solubility, suggesting a low potential for leaching through the soil profile. fortunejournals.com Pesticides that are strongly adsorbed are more likely to be transported via soil erosion rather than in dissolved form in runoff water. ecetoc.org

The actual mobility and transport dynamics in a complex agroecosystem would also depend on soil type, agricultural practices, and weather patterns. ecetoc.org Without specific studies, a precise characterization of this compound's behavior in agroecosystems remains speculative.

Interactive Data Table: Physicochemical Properties of this compound

Property	Value	Interpretation	Source
Molecular Formula	C21H18Cl2N2O3	-	herts.ac.uk
Molecular Mass	417.3	-	herts.ac.uk
Water Solubility at 20°C (mg/L)	No data available	-	herts.ac.uk
logP (Octanol-water partition coefficient)	5.1	Indicates high lipophilicity and potential for strong adsorption to organic matter.
Soil Adsorption Coefficient (Koc in mL/g)	No data available	-	herts.ac.uk
Soil Degradation Half-life (DT₅₀ aerobic)	No data available	-	herts.ac.uk
Aqueous Hydrolysis Half-life (DT₅₀ at 20°C, pH 7)	No data available	-	herts.ac.uk

Ecotoxicological Impacts on Non-Target Organisms in Aquatic Ecosystems

Pyrethroid insecticides are generally known for their high toxicity to aquatic organisms, including invertebrates and fish, at very low concentrations. noaa.gov The assessment of ecotoxicological impacts involves determining the effects of a substance on the growth, reproduction, behavior, or survival of non-target species. baes.gv.at

Effects on Aquatic Invertebrates and Microorganisms

Aquatic invertebrates are crucial to the functioning of aquatic ecosystems and are often used as key model organisms in ecotoxicology. epa.govmdpi.com Species such as Daphnia magna are standardly used in acute toxicity tests to determine the concentration that causes immobilization or mortality in 50% of the test population (EC₅₀ or LC₅₀). pce.parliament.nznih.gov Similarly, algae are used to assess the impact on primary producers. europa.eu

Despite the known sensitivity of aquatic invertebrates to pyrethroids, a search of the scientific literature did not yield specific studies on the toxicity of this compound to aquatic invertebrates or microorganisms. Therefore, no data on endpoints such as the acute EC₅₀ for Daphnia magna or the growth inhibition EC₅₀ for algae are available for this specific compound. herts.ac.uk

Interactive Data Table: Ecotoxicity of this compound to Aquatic Invertebrates and Algae

Species	Endpoint	Value (mg/L)	Source
Daphnia magna (Water flea)	48-hour Acute EC₅₀	No data available	herts.ac.uk
Algae	Growth Inhibition EC₅₀	No data available	herts.ac.uk
Aquatic Crustaceans	96-hour Acute LC₅₀	No data available	herts.ac.uk

Research on Sublethal Effects on Aquatic Vertebrates

Exposure of fish to pesticides at concentrations below those that cause death can lead to a range of sublethal effects. These can include physiological and biochemical changes, impacts on growth and reproduction, and behavioral alterations that may reduce a fish's ability to survive and reproduce in its natural environment. For other pyrethroids, sublethal effects such as altered swimming behavior, impaired stress response, and histopathological changes in tissues like gills and liver have been documented in fish. herts.ac.uk

However, specific research focusing on the sublethal effects of this compound on any species of aquatic vertebrate could not be found in the reviewed literature. Consequently, data on acute toxicity (e.g., 96-hour LC₅₀) or chronic effects for fish are unavailable for this compound. herts.ac.uk

Interactive Data Table: Ecotoxicity of this compound to Fish

Species	Endpoint	Value (mg/L)	Source
Temperate Freshwater Fish	96-hour Acute LC₅₀	No data available	herts.ac.uk
Temperate Freshwater Fish	21-day Chronic NOEC	No data available	herts.ac.uk

Methodological Advancements in Aquatic Ecotoxicity Testing for Pyrethroids

The high toxicity of pyrethroids to aquatic life has driven advancements in ecotoxicity testing methodologies to better assess their risk. One area of development is in Toxicity Identification Evaluation (TIE) procedures. Traditional TIE methods can be confounded by the presence of multiple pesticide types, such as organophosphates and pyrethroids. Research has explored using carboxylesterase activity to specifically identify and quantify pyrethroid-induced toxicity in aquatic samples, offering a more refined tool for diagnostics.

Another advancement involves the use of combined Species Sensitivity Distributions (SSDs). Because the aquatic toxicity profiles of many pyrethroids are similar, data can be normalized and combined across multiple compounds. This approach creates more statistically robust and taxonomically representative SSDs than could be developed for a single pyrethroid alone, which is particularly useful for assessing risk and deriving water quality criteria.

Furthermore, there is an increasing focus on sublethal endpoints that have population-level relevance. This includes research into the effects of pesticides on fish behavior, immune function, and reproduction. The development of in vitro tools, such as those using adult stem cells from aquatic invertebrates, is also being explored to create standardized and ethically considerate (3R-compliant) methods for assessing the ecotoxicological risks of various chemicals, including pesticides. These advanced methods aim to provide a more comprehensive understanding of the potential impacts of substances like pyrethroids on aquatic ecosystems.

Ecological Implications for Terrestrial Non-Target Arthropods

Impact on Beneficial Insects and Natural Enemies (Predators, Parasitoids)

Beneficial insects, including predators and parasitoids, are crucial for the natural regulation of pest populations in many ecosystems. Insecticides can have direct lethal effects on these non-target species, disrupting natural biological control and potentially leading to pest resurgence or secondary pest outbreaks. researchgate.netxisdxjxsu.asia

Despite the importance of this area, specific research on the impact of this compound on key beneficial insects appears to be limited. Standardized laboratory and field tests are typically conducted on representative species to assess the toxicity of pesticides. For instance, parasitoid wasps like Aphidius rhopalosiphi and predatory mites such as Typhlodromus pyri are common indicator species for the effects of pesticides on non-target arthropods. fera.co.ukibacon.com However, no specific data from such studies on this compound were found in the available literature. General information suggests that pyrethroids as a class can be toxic to beneficial insects like bees. wallonie.be

Table 1: Documented Effects of this compound on Key Beneficial Insect Species (Based on available public research)

Species	Family	Functional Group	Documented Effect of this compound
Aphidius rhopalosiphi	Braconidae	Parasitoid Wasp	No specific data available
Typhlodromus pyri	Phytoseiidae	Predatory Mite	No specific data available
Coccinella septempunctata	Coccinellidae	Predatory Beetle	No specific data available

Pesticide Transfer through Food Webs and Indirect Ecological Effects

The transfer of pesticides through terrestrial food webs is a significant concern in ecotoxicology. nih.gov This can occur when a predator consumes prey that has been exposed to a pesticide, leading to secondary poisoning. Over time, some chemical compounds can accumulate in the tissues of organisms (bioaccumulation) and become more concentrated at successively higher trophic levels (biomagnification). numberanalytics.comsparkl.mevedantu.comcimi.org These processes can lead to toxic effects in predators at the top of the food chain, even if the initial environmental concentration of the pesticide is low. beyondpesticides.org

There is a lack of specific research on the potential for this compound to be transferred through terrestrial arthropod food webs. No studies detailing its bioaccumulation or biomagnification potential in terrestrial ecosystems were identified in the public domain. Mechanistic models exist to predict the bioaccumulation of chemicals in terrestrial food chains, but their application to this compound has not been documented in the reviewed literature. nih.gov

Table 3: Research on this compound Transfer in Terrestrial Food Webs (Based on available public research)

Ecotoxicological Process	Organism Group	Research Findings for this compound
Bioaccumulation	Terrestrial Invertebrates	No specific data available
Biomagnification	Invertebrate Predators	No specific data available
Secondary Poisoning	Insectivores	No specific data available

Advanced Analytical Methodologies for Fenpirithrin Research

Chromatographic and Mass Spectrometric Techniques for Fenpirithrin Detection and Quantification

The analysis of this compound, a pyrethroid insecticide, often involves its inclusion in multi-residue methods designed to detect a wide range of pesticides in diverse matrices. The choice between liquid chromatography (LC) and gas chromatography (GC) is typically dictated by the physicochemical properties of the target analytes and the complexity of the sample matrix.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become a powerful tool for the analysis of pesticides, including pyrethroids like this compound. ca.gov This technique offers high sensitivity and selectivity, making it suitable for detecting trace levels of contaminants in complex mixtures. ca.goveuropa.eu

The core principle of LC-MS/MS involves the separation of compounds by high-performance liquid chromatography (HPLC), followed by ionization and detection using a tandem mass spectrometer. ca.gov The triple quadrupole mass spectrometer, often operated in the dynamic multiple reaction monitoring (dMRM) mode, is a common choice for quantification. ca.gov In this mode, a specific precursor ion for the target analyte is selected in the first quadrupole, fragmented in the collision cell, and then a specific product ion is monitored in the third quadrupole. ca.gov This process provides a high degree of specificity and reduces background noise, which is essential for accurate quantification. pragolab.cz

Recent advancements in LC-MS/MS methodology have focused on developing robust methods for a wide range of therapeutic drugs and pesticides. For instance, a novel LC-MS/MS method was developed for the quantification of fenfluramine (B1217885) and its metabolite, demonstrating the technique's applicability to complex biological samples. The method utilized a reversed-phase C-18 HPLC column and deuterated internal standards for precise quantification.

The versatility of LC-MS/MS allows for its application across various fields, including food safety, environmental monitoring, and clinical analysis. europa.eu

Table 1: Illustrative LC-MS/MS Parameters for Pesticide Analysis

Parameter	Setting
Chromatography
Column	Reversed-phase C18
Mobile Phase	Gradient elution with water and organic solvent (e.g., methanol, acetonitrile) containing additives like ammonium (B1175870) formate (B1220265) or formic acid to enhance ionization.
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	Specific m/z for this compound
Product Ions (Q3)	At least two characteristic fragment ions for quantification and confirmation

This table presents typical parameters and does not represent a specific validated method for this compound.

Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) is another cornerstone technique for the analysis of semi-volatile and volatile organic compounds, including many pesticides. restek.com It is particularly well-suited for the analysis of a broad range of pesticides in complex matrices like botanical ingredients. The use of a triple quadrupole mass spectrometer in GC-MS/MS provides high sensitivity and selectivity, enabling the detection of contaminants at trace levels. restek.com

In GC-MS/MS analysis, compounds are separated based on their volatility and interaction with the stationary phase of the GC column. usda.gov Following separation, the analytes are ionized, typically through electron impact (EI), and then detected by the mass spectrometer operating in selected reaction monitoring (SRM) mode. restek.comusda.gov This targeted approach allows for the simultaneous analysis of a large number of pesticides. restek.com

A modified QuEChERS method combined with GC-MS/MS has been successfully used for the simultaneous analysis of over 200 pesticides in challenging matrices such as dried herbs and fruits. nih.gov This highlights the robustness of the technique for multi-residue analysis. Reliable chromatographic separation is crucial, especially for compounds that share ion transitions, as they cannot be distinguished by the MS/MS detector alone. restek.com

Table 2: Example GC-MS/MS Conditions for Fenpropathrin (B1672528) (a related pyrethroid) Analysis

Parameter	Condition
Gas Chromatograph
Column	DB-5MS (or equivalent)
Injection Volume	e.g., 4 µL
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV
Source Temperature	e.g., 180°C
Transfer Line Temperature	e.g., 250°C
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions for the analyte

Source: Adapted from a study on fenpropathrin residue analysis. researchgate.net

The identification of metabolites is a critical aspect of understanding the biotransformation and environmental degradation of this compound. High-resolution mass spectrometry (HRMS), such as time-of-flight (TOF), Orbitrap, and Fourier transform ion cyclotron resonance (FT-ICR) systems, plays a pivotal role in this process. creative-proteomics.comijpras.com When coupled with liquid chromatography (LC-HRMS), these instruments provide accurate mass measurements, which are essential for determining the elemental composition of unknown metabolites. ijpras.comthermofisher.com

The key advantage of HRMS is its ability to distinguish between isobaric ions—ions with the same nominal mass but different elemental formulas. thermofisher.comnih.gov This high resolving power, combined with the accurate mass data, allows for the confident assignment of molecular formulas to metabolites. ijpras.comthermofisher.com

Untargeted metabolomics approaches using LC-HRMS are increasingly employed to screen for a wide range of metabolites without prior knowledge of their identities. animbiosci.org The process involves separating metabolites using chromatography and then analyzing them with a high-resolution mass spectrometer. animbiosci.org The resulting data, which is often vast and complex, is then processed using chemometric tools to identify potential biomarkers or transformation products. animbiosci.org Fragmentation techniques, such as MS/MS or MSn, can be used to obtain structural information and further aid in the identification of unknown compounds. nih.gov

Table 3: Common Mass Analyzers Used in Metabolomics and Their Resolution

Mass Analyzer Type	Resolution	Typical Application
Quadrupole (Q)	Low	Targeted quantitative analysis
Linear Ion Trap (LIT)	Low	Targeted quantitative analysis
Time-of-Flight (TOF)	Medium-High	Untargeted and targeted analysis
Orbitrap	High	Untargeted metabolomics, metabolite identification
FT-ICR	Very High	Untargeted metabolomics, structural elucidation

Source: Adapted from information on mass spectrometry in metabolomics. creative-proteomics.com

Gas Chromatography-Mass Spectrometry (GC-MS/MS) Applications

Method Development for this compound Analysis in Complex Biological and Environmental Matrices

Analyzing this compound in complex matrices such as food, soil, and biological tissues presents significant challenges due to the presence of interfering substances. arborassays.com Effective sample preparation is therefore a critical step to remove these matrix components and isolate the analyte of interest.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method has become a widely adopted sample preparation technique for multi-residue pesticide analysis in food and agricultural products. sigmaaldrich.com It involves an initial extraction with a solvent, typically acetonitrile, followed by a partitioning step using salts like magnesium sulfate. researchgate.netscharlab.com A subsequent cleanup step, known as dispersive solid-phase extraction (d-SPE), uses sorbents to remove common matrix interferences while the analytes remain in the solvent. researchgate.net The final extract can then be analyzed by GC-MS or LC-MS/MS. waters.com The QuEChERS approach is known for its high sample throughput, good recovery rates, and cost-effectiveness. sigmaaldrich.comresearchgate.net Different versions of the QuEChERS method have been standardized by organizations like AOAC International and the European Committee for Standardization (CEN). waters.com

Solid Phase Extraction (SPE)

Solid Phase Extraction (SPE) is another powerful and selective sample preparation technique used to isolate one or more analytes from a liquid sample. sigmaaldrich.com In SPE, the sample is passed through a cartridge containing a solid adsorbent (the stationary phase). The analytes of interest are retained on the sorbent while the matrix components are washed away. The analytes are then eluted with a small volume of a different solvent. sigmaaldrich.com SPE is a versatile technique that can be tailored to specific analytes and matrices by selecting the appropriate sorbent chemistry.

The matrix effect is a significant challenge in quantitative analysis, particularly in LC-MS and GC-MS. bataviabiosciences.com It refers to the alteration of the analyte's ionization efficiency due to the presence of co-eluting matrix components, leading to either signal suppression or enhancement. bataviabiosciences.commdpi.com This can result in inaccurate quantification. bataviabiosciences.com

Several strategies can be employed to mitigate matrix effects:

Sample Dilution: A simple approach to reduce the concentration of interfering matrix components is to dilute the sample extract. arborassays.commdpi.com

Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is identical to the sample matrix. arborassays.com This helps to compensate for the matrix effect as the standards and samples are affected in the same way.

Use of Internal Standards: An isotopically labeled version of the analyte can be used as an internal standard. Since the internal standard has very similar physicochemical properties to the analyte, it will experience the same matrix effects, allowing for accurate correction.

Improved Cleanup: Enhancing the sample preparation procedure to more effectively remove matrix components can significantly reduce matrix effects. drawellanalytical.com This can involve using different sorbents in SPE or d-SPE.

Chromatographic Optimization: Modifying the chromatographic conditions to separate the analyte from interfering matrix components can also be an effective strategy. bataviabiosciences.com

Use of Analyte Protectants (in GC): In gas chromatography, the addition of "analyte protectants" to the sample extracts can help to minimize the matrix effect by interacting with active sites in the GC system. nih.gov

By carefully selecting and optimizing these strategies, analysts can minimize the impact of matrix interferences and achieve more accurate and reliable results in the analysis of this compound and other pesticides in complex samples. drawellanalytical.com

Use of Internal Standards and Chiral Analytical Methods

In the quantitative analysis of this compound, particularly in complex matrices such as environmental and biological samples, the use of internal standards is a crucial practice to ensure accuracy and precision. scioninstruments.comsepscience.com An internal standard is a compound with similar chemical and physical properties to the analyte, which is added in a known concentration to both the sample and calibration standards. scioninstruments.com This allows for the correction of variations that may occur during sample preparation, injection, and analysis, as the internal standard is affected in the same way as the target analyte. scioninstruments.comsepscience.com The final concentration is determined by comparing the ratio of the analyte's response to the internal standard's response, which minimizes errors from sample loss or instrumental drift. scioninstruments.com For pyrethroids like this compound, isotopically labeled analogues (e.g., ¹³C-labeled) are ideal internal standards for techniques like isotope dilution mass spectrometry (IDMS) as they account for degradation and matrix effects. isolife.nl While specific internal standards used for this compound are not always detailed in publicly available literature, general analytical methods for pesticides often employ gas chromatography (GC) with an internal standard for product analysis. scribd.com

This compound is a chiral molecule, meaning it exists as different stereoisomers (enantiomers and diastereomers) which can exhibit varying biological activities and toxicities. jasco-global.comnih.gov Therefore, chiral analytical methods are essential for separating and quantifying these individual isomers to better understand their specific environmental fate and toxicological profiles. jasco-global.com Enantioselective analysis is commonly performed using chromatographic techniques. d-nb.info

Several advanced chromatographic techniques are employed for the chiral separation of pesticides:

High-Performance Liquid Chromatography (HPLC): Chiral HPLC is a dominant technique that uses chiral stationary phases (CSPs) to separate enantiomers. jasco-global.comosti.gov The choice of the mobile phase is critical as it must be compatible with both the chiral separation and the detector, such as a mass spectrometer (MS). osti.gov

Gas Chromatography (GC): Chiral GC analysis is also utilized, often with specialized chiral columns. googleapis.comeuropa.eu A patent document specifies a chiral GC analysis method for a composition containing this compound, indicating its applicability. googleapis.com

Supercritical Fluid Chromatography (SFC): SFC is advantageous for chiral analysis due to shorter analysis times and reduced solvent consumption compared to HPLC. jasco-global.com When coupled with detectors like a circular dichroism (CD) detector and a mass spectrometer (MS), SFC provides highly sensitive and comprehensive data for identifying and quantifying chiral isomers. jasco-global.com

Capillary Electrophoresis (CE): CE, particularly chiral electrokinetic chromatography (EKC), is another powerful technique for enantioselective separation. d-nb.infobio-rad.com It offers high resolution and requires only minute amounts of a chiral selector, which is added to the background electrolyte. d-nb.info

Table 1: Chiral Analytical Techniques for Pesticide Analysis

Analytical Technique	Principle of Chiral Separation	Common Detectors	Key Advantages	Reference
High-Performance Liquid Chromatography (HPLC)	Use of Chiral Stationary Phases (CSPs) that interact differently with each enantiomer.	Mass Spectrometry (MS), UV-Vis	Wide applicability, well-established methods.	jasco-global.comosti.gov
Gas Chromatography (GC)	Separation on a capillary column coated with a chiral stationary phase.	Mass Spectrometry (MS), Electron Capture Detector (ECD)	High resolution for volatile compounds.	googleapis.comeuropa.eu
Supercritical Fluid Chromatography (SFC)	Utilizes a supercritical fluid as the mobile phase with a chiral stationary phase.	Mass Spectrometry (MS), Circular Dichroism (CD)	Faster analysis, reduced organic solvent use.	jasco-global.com
Capillary Electrophoresis (CE)	Differential migration of enantiomers in an electric field due to interaction with a chiral selector in the buffer.	UV-Vis, Mass Spectrometry (MS)	High efficiency, minimal sample and solvent consumption.	d-nb.infobio-rad.com

Emerging Analytical Technologies for Rapid Detection and Monitoring

While traditional chromatographic methods are accurate, they can be time-consuming, expensive, and require laboratory settings. nih.govmdpi.com Consequently, there is a growing demand for emerging analytical technologies that allow for the rapid, sensitive, and on-site detection and monitoring of pyrethroids like this compound. nih.govfrontiersin.org These technologies are often based on biosensors and nanosensors, which convert a biological or chemical recognition event into a measurable signal. ucanr.edunih.gov

Biosensor-Based Methods:

Biosensors utilize biological recognition elements, such as enzymes, antibodies, or nucleic acids, coupled with a transducer to detect specific analytes. ucanr.edufrontiersin.org

Immunosensors: These sensors use the highly specific binding between an antibody and an antigen. ucanr.edu Enzyme-linked immunosorbent assays (ELISAs) and lateral flow immunoassays are common formats that offer high sensitivity and are suitable for screening purposes. frontiersin.orgucanr.eduresearchgate.net For pyrethroids, these assays can be designed to detect a specific compound or a common metabolite like 3-phenoxybenzoic acid (3-PBA), which is a biomarker for human exposure to numerous pyrethroids. acs.org

Enzyme-Based Biosensors: These sensors rely on the inhibition or catalysis of an enzyme by the target pesticide. The change in enzyme activity is then measured, often electrochemically or optically. mdpi.com

Nucleic Acid-Based Sensors (Aptasensors): These utilize aptamers, which are short, single-stranded DNA or RNA molecules that can bind to specific targets with high affinity and specificity. An iron oxide-chitosan hybrid nanobiocomposite-based nucleic acid sensor has been developed for the detection of other pyrethroids like permethrin (B1679614) and cypermethrin. researchgate.net

Nanotechnology-Based Sensors:

The integration of nanomaterials has significantly enhanced the performance of sensors, leading to improved sensitivity, stability, and miniaturization. nih.govmdpi.comfrontiersin.org

Optical Nanosensors: These sensors rely on changes in optical properties, such as fluorescence or color, upon interaction with the analyte. mdpi.commdpi.com

Fluorescence Sensors: Nanomaterials like quantum dots (QDs) or upconversion nanoparticles (UCNPs) can be used to develop highly sensitive fluorescent nanosensors. mdpi.com For instance, a nanocomposite using UCNPs and molecularly imprinted polymers (MIPs) has been developed for detecting alpha-cypermethrin (B165848). mdpi.com

Colorimetric Sensors: These often use gold or silver nanoparticles, which change color upon aggregation induced by the target pesticide. mdpi.com This provides a simple, visual detection method.

Electrochemical Nanosensors: These devices measure changes in electrical signals (e.g., current, potential, or impedance) resulting from the interaction between the analyte and the electrode surface, which is often modified with nanomaterials to enhance the signal. mdpi.comacs.org A nanobody-based electrochemical immunosensor using decorated nylon nanofibers has shown ultrasensitive detection of the pyrethroid metabolite 3-PBA in human urine without extensive sample cleanup. acs.org

Surface-Enhanced Raman Scattering (SERS): SERS-based sensors use metallic nanoparticles (typically gold or silver) to dramatically amplify the Raman signal of analytes adsorbed on their surface, allowing for ultra-sensitive detection. mdpi.commdpi.com

Table 2: Comparison of Emerging Detection Technologies for Pyrethroids

Technology	Principle	Typical Recognition Element	Key Advantages	Reference
Immunosensors (e.g., ELISA, Lateral Flow)	Antigen-antibody binding	Antibodies, Nanobodies	High specificity, suitable for on-site screening.	ucanr.eduacs.org
Optical Nanosensors (Fluorescence/Colorimetric)	Change in optical properties (fluorescence quenching/enhancement, color change)	Quantum Dots, Gold/Silver Nanoparticles, MIPs	High sensitivity, potential for visual detection.	mdpi.commdpi.com
Electrochemical Nanosensors	Measures changes in electrical properties (current, impedance)	Enzymes, Antibodies, Aptamers, Nanofibers	High sensitivity, portability, low cost.	mdpi.comacs.org
Surface-Enhanced Raman Scattering (SERS)	Enhancement of Raman scattering signal of molecules near metallic nanostructures	Molecularly Imprinted Polymers (MIPs)	Ultra-high sensitivity, provides structural information.	mdpi.commdpi.com
Nucleic Acid-Based Sensors	Specific binding of DNA/RNA aptamers to the target	Aptamers	High specificity and affinity, stable recognition element.	researchgate.net

Future Directions and Broader Research Perspectives on Fenpirithrin

Development of Novel Formulations and Delivery Systems for Pyrethroids

The effectiveness of pyrethroid insecticides, the class to which Fenpirithrin belongs, is critically dependent on their formulation and delivery. Research is actively pursuing innovations to enhance efficacy, improve safety profiles, and reduce environmental impact. The development of novel formulations is a key strategy to protect active ingredients from environmental degradation and to target pests more effectively.

Another promising frontier is the use of advanced delivery systems to protect pyrethroids from degradation and control their release. Researchers have successfully engineered protein-stabilized nanoemulsions and nanocomplexes to protect pyrethroids such as λ-Cyhalothrin from UV exposure. researchgate.net Studies showed that these soy protein-based systems provided at least 40% more protection against UV radiation compared to the unprotected insecticide. researchgate.net This approach has the potential to be adapted for other pyrethroids like this compound to enhance their persistence and efficacy in the field.

Furthermore, the development of formulations that combine different active ingredients is a strategy to broaden the spectrum of control and manage resistance. A novel formulation containing the pyrethroid deltamethrin, an insect growth regulator (S-methoprene), and a synergist (piperonyl butoxide) has proven effective. frontiersin.org This combination product was as effective as older formulations but used a fraction of the active ingredients, making it a more cost-effective and potentially more sustainable tool. frontiersin.org The exploration of such synergistic combinations could be a valuable research direction for this compound.

The volatility of certain pyrethroids is also being leveraged for innovative delivery systems. Metofluthrin, a pyrethroid with high volatility, has been incorporated into various new products beyond traditional liquid vaporizers, such as fan vaporizers and paper emanators, which function effectively at room temperature. sumitomo-chem.co.jp This highlights a research pathway for designing specific formulations of this compound that could be adapted for novel, non-heating application devices.

Formulation Approach	Key Components/Technology	Primary Benefit(s)	Example Pyrethroid(s)
Improved Liquid Formulations	Pyrethroid, surfactant, solvent, polar cosolvent	Enhanced rain resistance and biological effectiveness. wipo.int	General Pyrethroids
Stable Emulsifiable Concentrates	Bifenthrin, zeta-Cypermethrin, specific emulsifiers	Improved physical stability upon dilution in water. google.com	Bifenthrin, zeta-Cypermethrin
Protective Nanodelivery Systems	Soy protein-stabilized nanoemulsions/nanocomplexes	Protection against UV photodegradation. researchgate.net	λ-Cyhalothrin
Synergistic Combination Products	Deltamethrin, S-methoprene (IGR), Piperonyl Butoxide (synergist)	Increased efficacy with lower active ingredient concentration; cost-effectiveness. frontiersin.org	Deltamethrin
High-Volatility Formulations	Highly volatile pyrethroid active ingredient	Suitability for novel, non-heating delivery devices (e.g., fan vaporizers). sumitomo-chem.co.jp	Metofluthrin

Interdisciplinary Research on this compound in a Changing Environment

The environmental fate and impact of pesticides like this compound are not static; they are influenced by the complex dynamics of a changing global environment. Climate change, with its associated shifts in temperature, precipitation, and ecosystem boundaries, necessitates an interdisciplinary research approach to fully understand and predict the behavior and long-term implications of this compound use.

Recognizing the complexity of climate change requires marrying natural sciences with social sciences and humanities to create a comprehensive understanding. nih.gov For this compound, this means moving beyond laboratory studies to investigate its performance and environmental interactions under real-world, fluctuating conditions. Interdisciplinary research centers are increasingly focusing on the intersection of environmental change and health, bringing together experts from diverse backgrounds to conduct quantitative studies. ecehh.orgip-paris.fr

A critical area of research is how climate change will affect the distribution and pressure of target pests. For example, projections indicate that rising temperatures may allow major stored product pests like Prostephanus truncatus (larger grain borer) to expand their geographical range. frontiersin.org Similarly, global warming is expected to enlarge the habitats of disease-transmitting mosquitoes. sumitomo-chem.co.jp Such shifts would directly impact where and how this compound might be needed in the future, requiring research that integrates pest modeling, climate science, and agricultural science to develop adaptive pest management strategies.

Furthermore, interdisciplinary studies are essential to assess the broader ecological impacts. This involves research into how changing environmental factors, such as increased UV radiation or altered soil moisture levels, might affect the degradation, persistence, and bioavailability of this compound. Collaboration between chemists, soil scientists, ecologists, and toxicologists is crucial to model these complex interactions and their consequences for non-target organisms and ecosystem health. The push for solutions to climate change challenges researchers to integrate multiple disciplinary perspectives to avoid reductionist analysis and inform effective action. nih.gov

Research Needs in Regulatory Science and Sustainable Pesticide Use Policy

Ensuring the long-term viability and safety of this compound hinges on robust regulatory science and forward-thinking policies for sustainable pesticide use. As scientific understanding evolves, so too must the frameworks that govern the approval and use of pesticides. There is a recognized need for research that specifically addresses gaps in regulatory science to support the development of effective and protective policies. europa.eu

A primary research need is the development of frameworks for the sustainable use of pesticides to mitigate risks to human health and the environment. frontiersin.org The European Union's Farm to Fork Strategy, for instance, aims to reduce the use and risk of chemical pesticides by 50% by 2030, driving research into alternatives and integrated pest management (IPM). hbm4eu.eurand.org For this compound, this translates into a need for research on its role within IPM programs, its compatibility with biological controls, and strategies to minimize application while maximizing efficacy.

The regulatory landscape itself requires scientific advancement. Regulatory bodies like the European Medicines Agency have identified the need to keep pace with scientific and technological advances to ensure robust assessment of products. europa.euraps.org For pesticides, this includes research to refine risk assessment models, particularly for chronic low-level exposure and the effects of chemical mixtures. hbm4eu.eu There is a need for more comprehensive data on the potential long-term effects of pyrethroids to inform and update regulatory standards. researchgate.netnih.gov Developing advanced models, such as those that can predict body burdens and health effects from known exposures, would be highly beneficial for the regulatory evaluation of pyrethroids like this compound. cdc.gov

Research Area	Key Objectives	Relevance to this compound
Sustainable Use Frameworks	Develop and assess strategies to reduce overall pesticide risk and use, such as Integrated Pest Management (IPM). frontiersin.orgrand.org	Determine the optimal role and application strategy for this compound within IPM to ensure sustainability.
Resistance Management	Investigate mechanisms of pest resistance and develop mitigation strategies. mdpi.com	Monitor for and manage potential resistance to this compound to preserve its long-term efficacy.
Regulatory Risk Assessment	Refine models for assessing long-term, low-dose exposure and the impact of chemical mixtures. hbm4eu.eucdc.gov	Provide more accurate data for the comprehensive risk profile and regulatory evaluation of this compound.
Advancement of Regulatory Tools	Keep regulatory standards and methodologies aligned with the latest scientific and technological progress. europa.euraps.org	Ensure the ongoing regulatory oversight of this compound is based on the best available science.

Q & A

Basic Research Questions

Q. What validated analytical methods are recommended for detecting fenpirithrin in environmental samples?

• Methodological Answer: Use gas chromatography with flame photometric detection (GC/FPD) or electron capture detection (GC/ECD) for non-fatty matrices. Sample preparation involves extraction with petroleum ether or acetonitrile, followed by Florisil column cleanup to isolate this compound from interferents. Recovery rates vary based on matrix complexity; validate methods using spiked samples and include internal standards (e.g., deuterated analogs) to correct for matrix effects .

Q. How should researchers design toxicity studies to assess this compound’s neurotoxic effects in model organisms?

• Methodological Answer:

Exposure Regimens: Define dose ranges using acute (24–96 hr) and subchronic (28-day) protocols, aligning with OECD Guidelines 420/422.

Endpoints: Measure acetylcholinesterase inhibition, locomotor deficits (via open-field tests), and histopathological changes in neural tissues.

Controls: Include positive controls (e.g., permethrin) and vehicle controls to isolate this compound-specific effects.

• Reference U.S. EPA and ATSDR frameworks for pyrethroid toxicity testing .

Q. What are the primary metabolic pathways of this compound in mammalian systems, and how can they be characterized?

• Methodological Answer: Conduct in vitro assays using liver microsomes (rat/human) to identify phase I metabolites (oxidation via CYP450 enzymes) and phase II conjugates (glucuronidation). Employ LC-MS/MS with high-resolution mass spectrometry (HRMS) for metabolite profiling. Compare results to in vivo urinary metabolite data to confirm relevance .

Advanced Research Questions

Q. How can conflicting data on this compound’s environmental persistence be resolved?

• Methodological Answer:

Contextual Analysis: Compare half-life studies under varying conditions (pH, UV exposure, microbial activity).

Standardization: Replicate experiments using OECD 307 (soil degradation) and OECD 309 (water-sediment systems) guidelines.

Advanced Analytics: Apply isotope-labeled this compound to track degradation products and quantify mineralization rates via ¹⁴C labeling .

• Address discrepancies by publishing raw datasets and analytical parameters in supplementary materials .

Q. What experimental frameworks are optimal for studying this compound’s interaction with non-target species in aquatic ecosystems?

• Methodological Answer: Use the PECO framework (Population, Exposure, Comparator, Outcome):

• Population: Daphnia magna or zebrafish embryos.
• Exposure: Chronic low-dose (0.1–10 µg/L) vs. acute high-dose (100–1000 µg/L).
• Comparator: Untreated cohorts or pyrethroid-exposed groups.
• Outcome: Mortality, reproductive impairment, oxidative stress biomarkers (SOD, CAT activity).
• Apply probabilistic ecological risk assessment (ERA) models to extrapolate lab data to field scenarios .

Q. How can researchers optimize this compound synthesis protocols to improve yield and purity for mechanistic studies?

• Methodological Answer:

Reaction Monitoring: Use in-situ FTIR or NMR to track intermediate formation during esterification of chrysanthemic acid derivatives.

Purification: Employ preparative HPLC with chiral columns to separate enantiomers, as stereochemistry impacts bioactivity.

Validation: Characterize final compounds via ¹H/¹³C NMR, HRMS, and X-ray crystallography.

• Document synthetic routes in detail, including solvent ratios and catalyst loadings, to ensure reproducibility .

Data Analysis & Reproducibility

Q. What strategies mitigate biases in this compound bioaccumulation studies?

• Methodological Answer:

• Blinding: Assign sample analysis to technicians unaware of treatment groups.
• Statistical Power: Use a priori power analysis to determine sample sizes (e.g., G*Power software).
• Open Data: Share chromatograms, spectral data, and statistical code via repositories like Zenodo or Figshare .

Q. How should researchers address gaps in this compound’s mode-of-action (MoA) data?

• Methodological Answer:

Omics Integration: Combine transcriptomics (RNA-seq) and proteomics (LC-MS/MS) to identify dysregulated pathways in exposed organisms.

Computational Modeling: Apply molecular docking simulations to predict this compound’s binding affinity to sodium channels or GABA receptors.

Collaborative Validation: Partner with electrophysiology labs to confirm in silico predictions via patch-clamp assays .